Cas no 28249-49-2 ((4-Methyl-3,5-dinitrophenyl)boronic acid)

(4-Methyl-3,5-dinitrophenyl)boronic acid Properties

Names and Identifiers

• (4-Methyl-3,5-dinitrophenyl)boronic acid
• 4-Methyl-3,5-dinitrobenzeneboronic acid
• 3,5-DINITRO-4-METHYLBENZENEBORONIC ACID
• 3,5-Dinitro-p-toluolboronsaeure
• 3,5-Dinitro-4-methylbenzene boronic acid
• 28249-49-2
• (4-methyl-3, 5-dinitrophenyl)boronic acid
• AKOS015951061
• DTXSID00592152
• 3,5-Dinitro-4-methylphenylboronic acid
• +Expand

• MDL： MFCD08060935
• InChIKey： DTWIWVTWNMEZOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7BN2O6/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16/h2-3,11-12H,1H3
• SMILES： CC1=C(C=C(C=C1[N+](=O)[O-])B(O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.04000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.04
• Heavy Atom Count: 16
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 132A^2

Experimental Properties

• LogP: 0.53760
• PSA: 132.10000
• Refractive Index: 1.595
• Boiling Point: 407.6°Cat760mmHg
• Melting Point: 280°C
• Flash Point: 200.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.53

(4-Methyl-3,5-dinitrophenyl)boronic acid Security Information

(4-Methyl-3,5-dinitrophenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%